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Compound of Interest

Compound Name: 2,2,2-Trichloroethylene platinum(II)

Cat. No.: B050731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The organometallic complex Potassium trichloro(ethylene)platinate(II), historically

known as Zeise's salt, represents a cornerstone in the development of organometallic

chemistry. While the user's initial query specified "2,2,2-Trichloroethylene platinum(II),"
extensive research indicates this is a likely misnomer for the well-established and catalytically

relevant ethylene-ligated platinum(II) complex. This document provides detailed application

notes and protocols for the use of Zeise's salt and its derivatives in organometallic catalysis,

focusing on their role in fundamental transformations relevant to organic synthesis and drug

development.

Application Notes
Zeise's salt, with its unique platinum-ethylene bond, serves as a versatile precursor and

catalyst in a variety of organic transformations. The reactivity of the coordinated ethylene ligand

towards nucleophilic attack is a key feature, making it a valuable tool for carbon-carbon and

carbon-heteroatom bond formation.

Key Catalytic Applications:

Hydrosilylation of Alkenes and Alkynes: Platinum complexes are renowned for their efficiency

in catalyzing the addition of Si-H bonds across double and triple bonds. While more reactive

platinum(0) catalysts are often employed, Zeise's salt can act as a stable precatalyst that is
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reduced in situ to the active catalytic species. This approach can offer advantages in terms

of catalyst stability and handling.

Hydrofunctionalization Reactions: The electrophilic nature of the platinum(II) center in Zeise's

salt can activate the ethylene ligand for attack by nucleophiles. This principle extends to the

activation of other alkenes and alkynes, facilitating hydroamination, hydroalkoxylation, and

hydroarylation reactions. These transformations are of significant interest in the synthesis of

complex organic molecules and pharmaceutical intermediates.

Precursor for Other Platinum Catalysts: Zeise's salt is an excellent starting material for the

synthesis of other platinum(II) and platinum(0) complexes with tailored ligand spheres. The

labile ethylene ligand can be readily displaced by other ligands, such as phosphines, N-

heterocyclic carbenes (NHCs), or other olefins, allowing for the generation of a wide array of

catalysts with tunable steric and electronic properties.

Model System for Mechanistic Studies: The historical significance and relatively simple

structure of Zeise's salt make it an ideal model system for studying the fundamental

principles of olefin coordination, activation, and catalytic turnover at a metal center. Insights

gained from studying Zeise's salt have been instrumental in understanding more complex

catalytic systems, including the commercially important Wacker process for the oxidation of

ethylene to acetaldehyde.

Data Presentation
While specific quantitative data for catalytic reactions using Zeise's salt as the primary catalyst

are not extensively tabulated in the literature, the following table summarizes the typical

reaction conditions and outcomes for the synthesis of Zeise's salt derivatives, which is a

common application demonstrating its reactivity.
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Ligand
(Alkene)

Solvent
Temperatur
e (°C)

Time (h) Yield (%) Reference

Propene Ethanol 48 3 Good [1]

Butene Ethanol 48 3 Good [1]

Pentene Ethanol 48 3 Good [1]

Hexene Ethanol 48 3 Good [1]

Experimental Protocols
Protocol 1: General Synthesis of Zeise's Salt (Potassium
trichloro(ethylene)platinate(II) hydrate)
This protocol describes a common laboratory synthesis of Zeise's salt.

Materials:

Potassium tetrachloroplatinate(II) (K₂[PtCl₄])

Ethylene gas

Tin(II) chloride (SnCl₂) (catalytic amount)

Hydrochloric acid (HCl), concentrated

Deionized water

Ethanol

Procedure:

Dissolve K₂[PtCl₄] in a minimal amount of warm, dilute hydrochloric acid.

Add a catalytic amount of SnCl₂ to the solution.

Bubble ethylene gas through the solution at a steady rate at room temperature.
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Continue bubbling ethylene for several hours until the color of the solution changes from red-

brown to yellow.

Slowly cool the reaction mixture in an ice bath to precipitate the yellow crystals of Zeise's

salt.

Collect the crystals by filtration, wash with a small amount of cold ethanol, and then diethyl

ether.

Dry the product in a desiccator.

Safety Precautions: Platinum compounds are sensitizers and can cause allergic reactions.

Handle with appropriate personal protective equipment (gloves, safety glasses). Ethylene is a

flammable gas; ensure the reaction is carried out in a well-ventilated fume hood away from

ignition sources.

Protocol 2: General Procedure for the Synthesis of
Zeise's Salt Derivatives
This protocol is adapted from the synthesis of acetylsalicylic acid-bearing derivatives of Zeise's

salt and can be generalized for the exchange of the ethylene ligand with other functionalized

alkenes.[1]

Materials:

Zeise's salt (K[PtCl₃(C₂H₄)]·H₂O)

Functionalized alkene ligand (1.2 equivalents)

Anhydrous ethanol (degassed)

Argon or nitrogen atmosphere

Procedure:

In a Schlenk flask under an inert atmosphere (argon or nitrogen), dissolve 1.0 equivalent of

Zeise's salt in anhydrous, degassed ethanol.
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In a separate flask, dissolve 1.2 equivalents of the desired functionalized alkene ligand in a

minimal amount of anhydrous, degassed ethanol.

Add the ligand solution dropwise to the solution of Zeise's salt at room temperature with

stirring.

After the addition is complete, heat the reaction mixture to a specified temperature (e.g., 48

°C) and stir for a set period (e.g., 3 hours).

Monitor the reaction progress by thin-layer chromatography (TLC) or another suitable

analytical technique.

Upon completion, cool the reaction mixture to room temperature.

The product can be isolated by removing the solvent under reduced pressure and purifying

the residue by column chromatography or recrystallization.

Note: The optimal temperature, reaction time, and purification method will depend on the

specific alkene ligand used. The resulting organometallic compounds may be hygroscopic and

sensitive to light, requiring storage in a desiccator with protection from light.[1]

Mandatory Visualizations
The following diagrams illustrate key conceptual frameworks related to the catalytic use of

Zeise's salt.

K₂[PtCl₄]

Zeise's Salt
K[PtCl₃(C₂H₄)]·H₂O

Reaction in aq. HCl

Ethylene (C₂H₄)

SnCl₂ (cat.)
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Click to download full resolution via product page

Caption: Synthetic pathway for Zeise's Salt.
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Caption: Ligand exchange reaction from Zeise's Salt.
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Caption: Conceptual catalytic cycle involving a platinum precatalyst.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unraveling the Catalytic Potential of Zeise's Salt:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050731#using-2-2-2-trichloroethylene-platinum-ii-in-
organometallic-catalysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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